3-[4-(trifluoromethoxy)phenyl]quinazolin-4(3H)-one

• IUPAC Name: 3-[4-(trifluoromethoxy)phenyl]quinazolin-4-one
• InChI: InChI=1S/C15H9F3N2O2/c16-15(17,18)22-11-7-5-10(6-8-11)20-9-19-13-4-2-1-3-12(13)14(20)21/h1-9H
• InChI Key: ZQKKAPUKNCERFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C=N2)C3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C15H9F3N2O2
• Molecular Weight: 306.24 g/mol

Description

3-[4-(trifluoromethoxy)phenyl]quinazolin-4(3H)-one is a chemical compound that has garnered attention in the scientific community due to its potential applications in various fields. This compound belongs to the quinazolinone family and has a molecular formula of C15H9F3N2O2. In

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of Triazole Derivatives: The cyclisation of certain compounds can lead to the formation of 3-[4-(substituted phenyl-5-thioxo-4,5-dihydro-1H-1,2,4 triazol-3-ylmethoxy)-phenyl]-2-phenyl-3H-quinazolin-4-one. These newly synthesized compounds have been screened for their biological activity (Havaldar & Patil, 2008).

Antioxidant Properties

• Antioxidant Activity Evaluation: Two series of 2-substituted quinazolin-4(3H)-ones have been synthesized and evaluated for their antioxidant properties. The study provides key insights into structure–antioxidant activity relationships for these compounds (Mravljak et al., 2021).

Synthesis and Characterization

• Synthesis of Morpholino Derivative: The synthesis of 7-Morpholino-2-[4-(Trifluoromethyl)Phenyl]Quinazolin-4(3H)-One involves multiple steps, starting from 4-chloro-2-nitrobenzoic acid and resulting in a compound with potential biological activities (Li-feng, 2011).

Spectral Characterization

• Novel Quinazoline Derivatives: The synthesis of novel 3-phenyl-2-substituted quinazoline and fused quinazoline derivatives has been achieved, with spectral characterization including IR, 1H NMR, and mass spectra. Some of these compounds show promising anti-inflammatory activity (Mahmoud et al., 2013).